Cas no 103489-33-4 (4-(4-Azidophenyl)butyric Acid)

4-(4-Azidophenyl)butyric Acid is a versatile aryl azide compound widely used in bioconjugation and photoaffinity labeling applications. Its azido group enables efficient crosslinking under UV light, making it valuable for studying biomolecular interactions. The butyric acid spacer enhances solubility in aqueous and organic solvents, facilitating its incorporation into diverse chemical and biological systems. This compound is particularly useful for modifying peptides, proteins, and other biomolecules due to its selective reactivity. Its stability under ambient conditions ensures ease of handling, while its well-defined reactivity profile supports controlled functionalization in research and industrial processes.

4-(4-Azidophenyl)butyric Acid structure

Product Name:4-(4-Azidophenyl)butyric Acid

CAS No:103489-33-4

MF:C₁₀H₁₁N₃O₂

MW:205.213241815567

MDL:MFCD00798800

CID:125691

PubChem ID:13581615

Update Time:2025-05-27

4-(4-Azidophenyl)butyric Acid Chemical and Physical Properties

Names and Identifiers

- Benzenebutanoic acid,4-azido-
- 4-(4-azidophenyl)butanoic acid
- 4-(4-AZIDOPHENYL)BUTYRIC ACID
- Benzenebutanoic acid,4-azido
- 4-(4-azidophenyl)butylic acid
- SCHEMBL14720056
- FT-0642533
- AKOS030255364
- MFCD00798800
- 103489-33-4
- DTXSID90544302
- 4-(4-Azidophenyl)butyric Acid
- MDL： MFCD00798800
- Inchi： 1S/C10H11N3O2/c11-13-12-9-6-4-8(5-7-9)2-1-3-10(14)15/h4-7H,1-3H2,(H,14,15)
- InChI Key： IXJMMVGNIFCPFH-UHFFFAOYSA-N
- SMILES： OC(CCCC1C=CC(=CC=1)N=[N+]=[N-])=O

Computed Properties

Exact Mass: 205.08500
Monoisotopic Mass: 205.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 51.7Å²

Experimental Properties

PSA: 87.05000
LogP: 2.48846

4-(4-Azidophenyl)butyric Acid Security Information

Storage Condition：2-8°C

4-(4-Azidophenyl)butyric Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB478549-100 mg	4-(4-Azidophenyl)butyric acid; .	103489-33-4		100MG	€145.00	2023-07-10
abcr	AB478549-250 mg	4-(4-Azidophenyl)butyric acid; .	103489-33-4		250MG	€232.30	2023-07-10
abcr	AB478549-1 g	4-(4-Azidophenyl)butyric acid; .	103489-33-4		1g	€413.20	2023-07-10
TRC	A965558-10mg	4-(4-Azidophenyl)butyric Acid	103489-33-4		10mg	$ 50.00	2022-06-01
TRC	A965558-50mg	4-(4-Azidophenyl)butyric Acid	103489-33-4		50mg	$ 70.00	2022-06-01
TRC	A965558-100mg	4-(4-Azidophenyl)butyric Acid	103489-33-4		100mg	$ 115.00	2022-06-01
abcr	AB478549-100mg	4-(4-Azidophenyl)butyric acid; .	103489-33-4		100mg	€145.00	2025-02-18
abcr	AB478549-250mg	4-(4-Azidophenyl)butyric acid; .	103489-33-4		250mg	€232.30	2025-02-18
abcr	AB478549-1g	4-(4-Azidophenyl)butyric acid; .	103489-33-4		1g	€413.20	2023-09-03
1PlusChem	1P008XVZ-100mg	4-(4-AZIDOPHENYL)BUTYRIC ACID	103489-33-4	≥ 98% (TLC)	100mg	$100.00	2025-02-24